The Chemical Architecture and Application of (1,4-Dimethyl-1H-pyrazol-3-yl)boronic acid in Advanced Drug Discovery
The Chemical Architecture and Application of (1,4-Dimethyl-1H-pyrazol-3-yl)boronic acid in Advanced Drug Discovery
Executive Summary
(1,4-Dimethyl-1H-pyrazol-3-yl)boronic acid (CAS: 2246870-91-5) is a highly specialized heteroaryl boronic acid that serves as a foundational building block in modern organic synthesis and medicinal chemistry. Featuring a pyrazole core with targeted methylation at the 1- and 4-positions, this compound is engineered to overcome common stability issues associated with unsubstituted heterocyclic boronic acids. It is primarily utilized as a critical coupling partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the rapid assembly of complex, biologically active pyrazole-containing pharmacophores[1].
For drug development professionals, the pyrazole scaffold is a "privileged structure" due to its conformational rigidity, favorable pharmacokinetic profile, and exceptional hydrogen-bonding capabilities within protein binding pockets[2]. This technical guide explores the structural causality, experimental workflows, and biological applications of (1,4-Dimethyl-1H-pyrazol-3-yl)boronic acid.
Structural and Physicochemical Profiling
The strategic placement of methyl groups on the pyrazole ring is not merely structural; it dictates the molecule's chemical behavior.
-
N1-Methylation: Prevents unwanted N-alkylation or N-arylation side reactions during transition-metal catalysis, locking the tautomeric state of the pyrazole ring and ensuring predictable regioselectivity.
-
C4-Methylation: Provides steric shielding to the adjacent C3-boronic acid group. This steric bulk, combined with the electron-donating inductive effect of the methyl group, significantly reduces the rate of protodeboronation—a common degradation pathway for electron-deficient heteroaryl boronic acids.
Table 1: Physicochemical Properties
| Property | Value |
| IUPAC Name | (1,4-Dimethyl-1H-pyrazol-3-yl)boronic acid |
| CAS Number | 2246870-91-5 |
| Molecular Formula | C5H9BN2O2[3] |
| Molecular Weight | 139.95 g/mol [3] |
| InChIKey | AOAQHNFDDABREB-UHFFFAOYSA-N |
| Physical Form | Solid / Powder |
| GHS Safety Classification | Warning (H315, H319, H335 - Irritant) |
| Optimal Storage | -10°C to 8°C (Inert atmosphere recommended) |
Mechanistic Causality in Suzuki-Miyaura Cross-Coupling
The primary utility of (1,4-Dimethyl-1H-pyrazol-3-yl)boronic acid lies in its ability to form robust carbon-carbon bonds via the Suzuki-Miyaura reaction[1]. The catalytic cycle relies on the precise orchestration of three fundamental steps:
-
Oxidative Addition: The Pd(0) catalyst inserts into the carbon-halogen bond of an aryl halide, forming a Pd(II) intermediate.
-
Transmetalation (The Critical Step): The trivalent boronic acid is activated by an inorganic base (e.g., K2CO3) to form a tetravalent boronate complex. This increases the nucleophilicity of the pyrazole carbon, facilitating the transfer of the 1,4-dimethyl-1H-pyrazol-3-yl group to the Pd(II) center[1].
-
Reductive Elimination: The Pd(II) complex undergoes geometric isomerization and eliminates the coupled product, regenerating the active Pd(0) catalyst.
Mechanistic workflow of the Suzuki-Miyaura catalytic cycle utilizing pyrazole boronic acid.
Experimental Methodology: Self-Validating Coupling Protocol
To ensure high yields and reproducibility when coupling (1,4-Dimethyl-1H-pyrazol-3-yl)boronic acid, researchers must employ a self-validating experimental design. The following protocol integrates mechanistic causality with built-in quality controls.
Step-by-Step Workflow
Step 1: Reagent Preparation & Degassing
-
Action: In a Schlenk flask, combine the aryl halide (1.0 eq), (1,4-Dimethyl-1H-pyrazol-3-yl)boronic acid (1.3 eq), and K2CO3 (2.5 eq) in a 1,4-dioxane/H2O (4:1 v/v) solvent system. Sparge the mixture with Argon for 15 minutes.
-
Causality: Palladium(0) is highly susceptible to oxidation by dissolved O2, which leads to catalyst deactivation (Pd black formation) and unwanted homocoupling of the boronic acid. The biphasic solvent ensures the solubility of both the organic substrates and the inorganic base[1].
Step 2: Catalyst Addition & Thermal Activation
-
Action: Add Pd(dppf)Cl2 (0.05 eq) under a positive stream of Argon. Seal the vessel and heat to 80°C for 12 hours.
-
Causality: Pd(dppf)Cl2 is chosen because the bidentate dppf ligand forces a cis-geometry on the Pd(II) intermediate, which is a strict stereochemical requirement for the final reductive elimination step. Elevated temperatures are necessary to overcome the activation energy barrier of transmetalation for sterically hindered pyrazoles.
Step 3: Self-Validating Analytical Controls
-
Action: Run a parallel Negative Control omitting the Pd catalyst to rule out transition-metal-free background reactivity.
-
Action: Perform LC-MS Monitoring at t=2h and t=12h.
-
Causality: A successful reaction will show the disappearance of the boronic acid mass (m/z ~140.07)[3] and the aryl halide, with the concurrent appearance of the target cross-coupled mass. If protodeboronation occurs, a peak corresponding to 1,4-dimethyl-1H-pyrazole (m/z ~96) will be detected, indicating that the base concentration or temperature needs optimization.
Step 4: Workup and Isolation
-
Action: Quench with water, extract with EtOAc, dry over Na2SO4, and purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient).
Medicinal Chemistry: The Pyrazole Scaffold in Target Engagement
The incorporation of the (1,4-dimethyl-1H-pyrazol-3-yl) moiety into small molecules drastically alters their biological target engagement. Pyrazole derivatives are heavily utilized in two primary therapeutic arenas: Kinase Inhibition and G-Protein Coupled Receptor (GPCR) Antagonism[4].
Kinase Inhibition
Pyrazoles act as potent, ATP-competitive inhibitors across various kinase families, including CDKs, JAKs, and p38 MAP kinases[5]. The nitrogen atoms of the pyrazole ring act as critical hydrogen bond acceptors and donors, anchoring the molecule within the highly conserved hinge region of the kinase ATP-binding pocket[6]. The 1,4-dimethyl substitution provides a vector to direct the molecule deep into hydrophobic sub-pockets, enhancing kinase selectivity and preventing off-target toxicity[2].
GPCR Antagonism (CCR6 & CXCR2)
Recent advancements have highlighted the role of complex pyrazole derivatives in modulating immune responses via GPCRs. For example, the clinical candidate PF-07054894 —a potent squaramide-based CCR6 antagonist—incorporates a (1,4-dimethyl-1H-pyrazol-3-yl) motif[7]. This compound disrupts the CCL20/CCR6 signaling axis, effectively inhibiting the chemotaxis of pathogenic T-cells and neutrophils in autoimmune conditions[7].
Inhibition of the CCL20/CCR6 signaling pathway by pyrazole-based allosteric antagonists.
References
-
C5H9BN2O2 - Explore - PubChemLite, uni.lu,[Link]
-
Discovery of PF-07054894, a Potent Squaramide-Based CCR6 Antagonist Displaying High CXCR2 Selectivity - ACS Publications, acs.org,[Link]
-
Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets - ResearchGate, researchgate.net, [Link]
-
Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC, nih.gov,[Link]
Sources
- 1. evitachem.com [evitachem.com]
- 2. researchgate.net [researchgate.net]
- 3. PubChemLite - C5H9BN2O2 - Explore [pubchemlite.lcsb.uni.lu]
- 4. chemimpex.com [chemimpex.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
- 7. pubs.acs.org [pubs.acs.org]
